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Compound of Interest

Compound Name: 2-Ethoxyethanethiol

CAS No.: 17362-04-8

Cat. No.: B100845

Get Quote

Introduction
2-Ethoxyethanethiol is a thiol compound that finds application in various industrial processes.

Its quantification in complex matrices is crucial for quality control, process optimization, and

safety monitoring. This application note provides detailed protocols for the quantitative analysis

of 2-Ethoxyethanethiol in a mixture using Gas Chromatography (GC) and High-Performance

Liquid Chromatography (HPLC). The methods described are designed for researchers,

scientists, and drug development professionals requiring accurate and reliable quantification of

this compound.

Method 1: Quantification by Gas Chromatography-
Flame Photometric Detection (GC-FPD)
Gas chromatography with a flame photometric detector (FPD) is a highly selective and

sensitive method for the determination of sulfur-containing compounds. This method is

particularly suitable for volatile thiols like 2-Ethoxyethanethiol. To enhance volatility and

improve peak shape, a derivatization step using N,O-Bis(trimethylsilyl)trifluoroacetamide

(BSTFA) is employed.[1]
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Experimental Workflow: GC-FPD Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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